Cas no 1894963-77-9 (methyl 2-(5-fluoro-2-hydroxyphenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(5-fluoro-2-hydroxyphenyl)-2-hydroxyacetate
• CAS No: 1894963-77-9
• MF: C₉H₉FO₄
• MW: 200.163766622543
• CID: 6244016
• PubChem ID: 117289040
• Update Time: 2025-09-28

methyl 2-(5-fluoro-2-hydroxyphenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-fluoro-2-hydroxyphenyl)-2-hydroxyacetate
• 1894963-77-9
• EN300-1824672

• Inchi： 1S/C9H9FO4/c1-14-9(13)8(12)6-4-5(10)2-3-7(6)11/h2-4,8,11-12H,1H3
• InChI Key： ROEIWPICDLDBBR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C(=O)OC)O)O

Computed Properties

• Exact Mass: 200.04848693g/mol
• Monoisotopic Mass: 200.04848693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl 2-(5-fluoro-2-hydroxyphenyl)-2-hydroxyacetate

Methyl 2-(5-Fluoro-2-Hydroxyphenyl)-2-Hydroxyacetate: A Comprehensive Overview

Methyl 2-(5-fluoro-2-hydroxyphenyl)-2-hydroxyacetate (CAS No. 1894963-77-9) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This ester derivative, featuring a fluorinated phenolic backbone, has garnered attention due to its unique structural properties and versatile applications. Researchers and industries are increasingly exploring its role in drug development, particularly in the synthesis of bioactive molecules targeting inflammation and metabolic disorders.

The molecular structure of methyl 2-(5-fluoro-2-hydroxyphenyl)-2-hydroxyacetate combines a hydroxyl group and a fluorine atom on the aromatic ring, enhancing its reactivity and interaction with biological targets. This compound is often utilized as an intermediate in the synthesis of more complex molecules, such as fluoro-substituted pharmaceuticals and specialty chemicals. Its stability under various conditions makes it a valuable candidate for laboratory-scale and industrial applications.

One of the key areas where methyl 2-(5-fluoro-2-hydroxyphenyl)-2-hydroxyacetate shows promise is in the development of anti-inflammatory agents. Recent studies highlight its potential to modulate enzymatic pathways involved in inflammatory responses. Additionally, its fluorinated nature improves metabolic stability, a critical factor in drug design. This aligns with current trends in medicinal chemistry, where researchers prioritize compounds with enhanced bioavailability and reduced side effects.

In the context of green chemistry, the synthesis and application of methyl 2-(5-fluoro-2-hydroxyphenyl)-2-hydroxyacetate are being optimized to minimize environmental impact. Innovations in catalytic processes and solvent-free reactions are reducing waste and energy consumption, addressing the growing demand for sustainable chemical practices. This compound’s role in eco-friendly synthesis is a hot topic among academic and industrial chemists.

The market for fluoro-substituted compounds like methyl 2-(5-fluoro-2-hydroxyphenyl)-2-hydroxyacetate is expanding, driven by their utility in pharmaceuticals, agrochemicals, and material science. Analysts project steady growth, particularly in regions with robust R&D infrastructure. Companies are investing in scalable production methods to meet the rising demand for high-purity intermediates.

For researchers handling methyl 2-(5-fluoro-2-hydroxyphenyl)-2-hydroxyacetate, proper storage and handling are essential to maintain its integrity. The compound should be kept in a cool, dry environment, away from direct sunlight. Safety protocols, including the use of personal protective equipment (PPE), are recommended to ensure safe laboratory practices.

In summary, methyl 2-(5-fluoro-2-hydroxyphenyl)-2-hydroxyacetate (CAS No. 1894963-77-9) is a multifaceted compound with broad applications in modern chemistry. Its unique structural features and compatibility with sustainable practices make it a valuable asset in drug discovery and specialty chemical synthesis. As research progresses, its role in addressing global health and environmental challenges is expected to grow significantly.